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Compound of Interest

Adefovir Phosphate Triethylamine
Compound Name:

Salt
CAS No.: 1346603-45-9
Cat. No.: B585400

Get Quote
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Technical Guide for Analytical Characterization
Executive Summary & Chemical Context[1][2][3][4]

[5][6][7][8][9]

In the development of acyclic nucleoside phosphonate (ANP) antivirals, distinguishing between
the parent phosphonate (Adefovir/PMEA) and its phosphorylated metabolites is critical.
Adefovir Phosphate (PMEAp) represents the monophosphorylated species, which mimics a
nucleoside diphosphate (NDP) in biological systems.

The Triethylamine (TEA) salt form is frequently generated during ion-exchange purification or
HPLC isolation using TEAA (Triethylammonium acetate) buffers. Structural elucidation must
confirm three distinct features:

e The Adefovir Core: The adenine base linked to the phosphonomethoxyethyl ether.

o The Phosphate Extension: The presence of a P-O-P (phosphono-phosphate) anhydride
bond, distinguishing it from Adefovir (PMEA).
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e The Counter-lon Stoichiometry: The molar ratio of Triethylamine to the drug substance.

Target Compound Profile

Feature Specification

Common Name Adefovir Phosphate Triethylamine Salt

] 9-[2-(phosphonomethoxy)ethylladenine
Chemical Name

monophosphate, triethylammonium salt

C14H28N60O7P2 (assuming 1:1 salt stoichiometry
Molecular Formula

for the mono-anion)

~454.36 g/mol (Free Acid: ~353.2 g/mol + TEA:

Molecular Weight
101.19 g/mol)

P(V)-O-P(V) Anhydride Linkage (Phosphonate-

Key Structural Motif
Phosphate)

Analytical Strategy: The Elucidation Workflow

The elucidation process follows a subtractive logic, isolating the cation (TEA) from the anion
(Adefovir Phosphate) and verifying the linkage between the two phosphorus centers.

Diagram 1: Elucidation Logic Flow
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Unknown Sample
(Adefovir Phosphate TEA Salt)

Step 1: HRMS (ESI +/-)
Confirm Formula C14H28N60O7P2

Connectivity

Step 2: 1H NMR
Confirm Salt Stoichiometry
(Adenine vs. Ethyl signals)

P-Environment

Step 3: 31P NMR
Confirm P-O-P Anhydride
(Differentiation from PMEA)

Linkage Verification

Step 4: 2D NMR (HMBC/HSQC)
Verify P-C-O-C Linkage

Final Assignment

Confirmed Structure:
PMEAp-TEA Salt

Click to download full resolution via product page

Caption: Logical workflow for the structural confirmation of nucleotide analog salts.
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Detailed Elucidation Protocols
Phase 1: High-Resolution Mass Spectrometry (HRMS)

Objective: Validate the elemental composition and confirm the presence of the phosphate
extension.

e Method: ESI-Q-TOF (Electrospray lonization Quadrupole Time-of-Flight).

o Polarity: Negative Mode (ESI-) is preferred for the phosphate anion; Positive Mode (ESI+) for
the TEA counter-ion.

Expected Data:
e ESI(-): The parent ion will correspond to the free acid anion [M-H]~.
o Target m/z: 352.045 (Calculated for CsH12NsO7P27).

o Note: Adefovir (PMEA) would appear at m/z 272. The shift of +80 Da (HPOs) confirms the
"Phosphate"” addition.

o ESI(+): Dominant peak at m/z 102.13 corresponding to [EtsNH]* (Triethylammonium).

Phase 2: 1H NMR Spectroscopy (Stoichiometry & Core)

Objective: Confirm the integrity of the Adefovir core and calculate the molar ratio of TEA.

e Solvent: D20 (Deuterium Oxide) is recommended to prevent overlap of hydroxyl protons and
ensure solubility of the salt.

o Reference: TMSP (0.00 ppm).

Critical Assignments (D20, 400 MHz):
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Chemical Shift Integration

Moiety Proton (H) Multiplicity
(6 ppm) (Expected)

Adenine H-8 Singlet 8.35 1H

Adenine H-2 Singlet 8.18 1H

Linker N-CH:2 Triplet 4.40 2H

Linker O-CH:z (Ether) Triplet 3.95 2H

) P-CH:2
Linker Doublet (2J_HP) 3.65 2H
(Phosphonate)

TEA (Salt) N-CH2-CHs Quartet 3.19 6H (per TEA mol)
TEA (Salt) N-CH2-CHs Triplet 1.27 9H (per TEA mol)

Protocol for Stoichiometry Calculation: Integrate the Adenine H-8 singlet (set to 1.00). Compare
against the TEA methyl triplet (~1.27 ppm).

e If Integral = 9.0, Saltis 1:1.
 If Integral = 18.0, Salt is 1:2 (Bis-triethylammonium).

« Insight: For the monophosphate (PMEAp), a 1:1 or 1:2 ratio is common depending on pH
during isolation.

Phase 3: 31P NMR (The "Smoking Gun")

Objective: Differentiate Adefovir (Phosphonate) from Adefovir Phosphate (Phosphono-
phosphate anhydride).

e Method: Proton-decoupled 3P NMR ({*H}).
o Solvent: D20 with EDTA (to sequester trace metals that broaden P signals).
Interpretation:

o Adefovir (PMEA): Shows a single singlet around & 16—-18 ppm (Phosphonate).
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o Adefovir Phosphate (PMEAp): Shows two doublets due to P-P coupling (3J_PP = 20-30 Hz).
o Pa (Phosphonate): ~ & 12—15 ppm (Doublet).
o PB (Phosphate): ~ & -5 to -10 ppm (Doublet).

o Note: The formation of the anhydride bond shields the P significantly compared to the
phosphonate Pa.

Diagram 2: Molecular Connectivity & NMR Correlations

P-C Bond
CH2-P Defines PMEA)

(6365, 9)

Pa (Phosphonate)

(6 ~14 ppm) Anhydride O

PB (Phosphate)
(6 ~-6 ppm)

Click to download full resolution via product page

Caption: Connectivity map highlighting the P-C bond (phosphonate) and P-O-P anhydride
(phosphate extension).

Experimental Validation Protocols
Protocol A: Sample Preparation for NMR

e Weighing: Accurately weigh 5-10 mg of the Adefovir Phosphate TEA salt.
» Solvation: Dissolve in 600 pL of D20 (99.9% D).

e pH Adjustment (Optional): If signals are broad, the pH may be fluctuating. Addition of a trace
amount of NaOD or DCI to stabilize pH can sharpen P-OH signals, though TEA usually
buffers the solution sufficiently.

e Acquisition:
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o H: 16 scans, relaxation delay (d1) = 2.0s (to allow accurate integration of aromatic
protons).

o 31P: 64-128 scans, spectral width sufficient to cover -20 to +30 ppm.

Protocol B: HPLC Purity Check (Before Elucidation)

Ensure the salt is not a physical mixture of Adefovir and TEA-Phosphate.

e Column: Anion Exchange (SAX) or C18 with lon Pairing (e.g., Tetrabutylammonium
hydrogensulfate).

o Rationale: Adefovir (PMEA) and Adefovir Phosphate (PMEAp) have vastly different retention
times due to the extra negative charges on the phosphate group. PMEAp will elute
significantly later than PMEA on an anion exchange column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Structural Elucidation of Adefovir Phosphate
Triethylamine Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585400/docs#structural-elucidation-of-adefovir-
phosphate-triethylamine-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://benthamopen.com/contents/pdf/TOSPECJ/TOSPECJ-5-26.pdf
https://www.benchchem.com/product/b585400/docs#structural-elucidation-of-adefovir-phosphate-triethylamine-salt
https://www.benchchem.com/product/b585400/docs#structural-elucidation-of-adefovir-phosphate-triethylamine-salt
https://www.benchchem.com/product/b585400/docs#structural-elucidation-of-adefovir-phosphate-triethylamine-salt
https://www.benchchem.com/product/b585400/docs#structural-elucidation-of-adefovir-phosphate-triethylamine-salt
https://www.benchchem.com/product/b585400?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

